![molecular formula C13H14N4O2S B2437728 methyl (2Z)-3-{[2-(methylsulfanyl)phenyl]amino}-2-(1H-1,2,4-triazol-1-yl)prop-2-enoate CAS No. 383148-49-0](/img/structure/B2437728.png)
methyl (2Z)-3-{[2-(methylsulfanyl)phenyl]amino}-2-(1H-1,2,4-triazol-1-yl)prop-2-enoate
Description
Methyl (2Z)-3-{[2-(methylsulfanyl)phenyl]amino}-2-(1H-1,2,4-triazol-1-yl)prop-2-enoate is a useful research compound. Its molecular formula is C13H14N4O2S and its molecular weight is 290.34. The purity is usually 95%.
BenchChem offers high-quality methyl (2Z)-3-{[2-(methylsulfanyl)phenyl]amino}-2-(1H-1,2,4-triazol-1-yl)prop-2-enoate suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about methyl (2Z)-3-{[2-(methylsulfanyl)phenyl]amino}-2-(1H-1,2,4-triazol-1-yl)prop-2-enoate including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Alkaline Hydrolysis
This compound has been used in studies related to the alkaline hydrolysis of carbonyl compounds . The presence of the 2-methylsulfanyl group has been found to influence the rate coefficients of the hydrolysis process . This application is particularly relevant in the field of organic chemistry, where understanding the effects of different substituents on reaction rates is crucial .
Redox Active Linker
The compound has been successfully incorporated as a redox active linker in coordination frameworks . Specifically, it has been used in Mn(II)/Cu(II) based coordination frameworks . The redox properties of the compound have been studied using spectroelectrochemical methods, providing insights into the charge delocalization of the triphenylamine backbone .
Electrochromic and Optical Devices
The redox active properties of the compound also make it potentially useful in the development of electrochromic and optical devices . The ability to manipulate the redox states of the compound within a coordination framework could be leveraged to create devices with tunable optical properties .
Coordination Chemistry
The compound’s ability to form coordination frameworks with Mn(II)/Cu(II) ions highlights its potential application in coordination chemistry . Coordination compounds have a wide range of applications, from catalysis to materials science .
Spectroelectrochemical Studies
The compound has been used in spectroelectrochemical studies to gain a deeper understanding of the charge delocalization of the triphenylamine backbone . These studies are crucial for the development of new materials with desired electronic properties .
Materials Science
Given its ability to form coordination frameworks and its redox active properties, the compound has potential applications in materials science . It could be used to develop new materials with tunable electronic and optical properties .
properties
IUPAC Name |
methyl (Z)-3-(2-methylsulfanylanilino)-2-(1,2,4-triazol-1-yl)prop-2-enoate |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H14N4O2S/c1-19-13(18)11(17-9-14-8-16-17)7-15-10-5-3-4-6-12(10)20-2/h3-9,15H,1-2H3/b11-7- |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
NTDQWLLWWMVORB-XFFZJAGNSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)C(=CNC1=CC=CC=C1SC)N2C=NC=N2 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
COC(=O)/C(=C/NC1=CC=CC=C1SC)/N2C=NC=N2 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H14N4O2S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
290.34 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
methyl (2Z)-3-{[2-(methylsulfanyl)phenyl]amino}-2-(1H-1,2,4-triazol-1-yl)prop-2-enoate | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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